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Abstract

Acetic acid 5-iodopentyl ester (CAS 65921-65-5), commonly known as 5-iodopentyl acetate,
serves as a critical bifunctional linker in organic synthesis and medicinal chemistry.[1]
Characterized by a chemically distinct "head" (acetate ester) and "tail" (alkyl iodide), this
molecule facilitates the precise introduction of 5-carbon aliphatic spacers into complex
pharmacophores, organometallic reagents, and polymer networks.[1] This guide provides a
rigorous analysis of its physicochemical properties, structural validation via spectroscopy, and
field-proven synthetic protocols.[1]

Part 1: Molecular Identity & Physicochemical
Properties[1][2]
Structural Definition

The molecule consists of a linear pentane chain terminated at one end by an electrophilic
iodine atom and at the other by a nucleophile-resistant acetate protecting group.[1]

o |[UPAC Name: 5-lodopentyl acetate[1][2][3]
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Common Names: Acetic acid 5-iodopentyl ester; 1-Acetoxy-5-iodopentane[1]

CAS Registry Number: 65921-65-5[1][2][4]

SMILES:CC(=0)OCCCCCI

Molecular Formula:
[4]

Molecular Weight Calculation

Precise molecular weight determination is essential for stoichiometry in high-value synthesis
(e.g., PROTAC linker design).[1]

Atomic Weight (

Element Count Subtotal ( g/mol )
g/mol )

Carbon (C) 7 12.011 84.077

Hydrogen (H) 13 1.008 13.104

lodine (1) 1 126.904 126.904

Oxygen (O) 2 15.999 31.998

Total MW 256.083

Physical Properties[1][6]

e Physical State: Colorless to pale yellow liquid (yellowing indicates iodine liberation due to
light exposure).

» Boiling Point: Approx. 110-115 °C at 5 mmHg (Estimated based on homologous series).
e Density: ~1.45 g/cm3 (Predicted).

o Solubility: Miscible with DCM, THF, Ethyl Acetate; insoluble in water.
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 Stability: Light-sensitive; must be stored over copper wire or silver foil to scavenge free
iodine.[1]

Part 2: Synthetic Pathways & Causality[1]

The most robust synthesis for 5-iodopentyl acetate is the Finkelstein Reaction, transforming
the cheaper, more stable 5-chloropentyl acetate into the reactive iodide.[1] This method is
preferred over direct esterification of 5-iodopentanol due to the instability of the iodohydrin
starting material.[1]

The Finkelstein Protocol (Halogen Exchange)

This reaction relies on the solubility difference between Sodium lodide (Nal) and Sodium
Chloride (NaCl) in acetone. Nal is soluble, while NaCl precipitates, driving the equilibrium
forward (Le Chatelier’s Principle).
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Caption: Thermodynamic drive of the Finkelstein reaction via precipitation of NaCl.

Part 3: Structural Characterization (The
"Fingerprint")
Validating the structure requires confirming the integrity of the ester and the successful

installation of the iodine.

Nuclear Magnetic Resonance ( -NMR)
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The spectrum is defined by two distinct triplets and a singlet.[1]

Shift ( Lo . . Structural
Multiplicity Integration Assignment .
Insight
pPpm)
Triplet ( Deshielded by
4.06 2H oxygen; confirms
Hz) ester intact.[1][5]
Triplet ( Distinctive shift
3.19 2H for primary alkyl
Hz) iodide.[1][5]
) Acetate methyl
2.04 Singlet 3H
group.[5]
Shielded
1.88 Quintet 2H methylene beta
to lodine.[1][5]
) Methylene beta
1.65 Quintet 2H
to Ester.[1][5]
The "linker" core.
1.50 Multiplet 2H Central

[1]5]

Mass Spectrometry (EI-MS)

e Molecular lon (

): 256 m/z (often weak due to labile lodine).

e Base Peak: 43 m/z (

), characteristic of acetates.

» Diagnostic Fragment: 127 m/z (

) or [M-127] peak (129 m/z) corresponding to the pentyl acetate cation.[1]
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Part 4: Experimental Protocols
Protocol A: Synthesis of 5-lodopentyl Acetate

Scale: 50 mmol Safety: Alkyl iodides are potential alkylating agents.[1] Work in a fume hood.

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

o Dissolution: Dissolve 5-chloropentyl acetate (8.23 g, 50 mmol) in dry acetone (100 mL).

o Reagent Addition: Add Sodium lodide (Nal) (22.5 g, 150 mmol, 3.0 equiv). Note: Excess Nal
is crucial for kinetics.[1]

o Reaction: Heat to reflux (approx. 60 °C) for 18—24 hours.

o Visual Check: The solution will turn yellow/orange, and a white precipitate (NaCl) will form.
o Workup:

o Cool to room temperature.

Filter off the NaCl solid.

o

Concentrate the filtrate under reduced pressure (rotary evaporator).

[e]

o

Redissolve residue in Diethyl Ether (100 mL).

[¢]

Wash 1: 10% Aqueous Sodium Thiosulfate (

) to remove free iodine (decolorizes the organic layer).

o Wash 2: Water, then Brine.[6]
 Purification: Dry over anhydrous

, filter, and concentrate. Vacuum distillation is recommended for high purity (bp ~110°C @ 5
mmHg).

Protocol B: Storage & Handling[1]
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» Stabilization: Add a small coil of copper wire to the storage vial. Copper reacts with any
liberated

to form Cul, preventing autocatalytic decomposition.

e Environment: Store at 4°C in the dark (amber glass).

Part 5: Applications in Drug Discovery[1]

5-lodopentyl acetate is a "masked" 5-carbon linker.[1] The iodine allows for nucleophilic
substitution (SN2) or metal-halogen exchange, while the acetate protects the alcohol for later
revelation.[1]
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Caption: Divergent synthetic utility of the 5-iodopentyl acetate scaffold.[1]

Key Use Cases:

e Organozinc Preparation: Reacts with Zinc dust to form alkylzinc reagents (Knochel-type) for
Negishi cross-coupling, allowing the attachment of the pentyl-acetate chain to aromatic drug
scaffolds.[1]
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e Cyanine Dye Labeling: Used to attach aliphatic tails to indole nitrogen in cyanine dye
synthesis, modifying solubility and lipid affinity.

o PROTAC Linkers: Provides a precise 5-carbon gap between an E3 ligase ligand and a target
protein ligand.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Comprehensive Characterization and Synthetic Utility of
5-lodopentyl Acetate[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8655509/docs#comprehensive-characterization-and-
synthetic-utility-of-5-iodopentyl-acetate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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